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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of Benzyldimethyldecylammonium chloride (BDDAC), a quaternary

ammonium compound with significant applications in research and pharmaceutical

development. This document details its physical characteristics, solubility profile, and the

experimental methodologies used to determine these properties.

Core Physical and Chemical Properties
Benzyldimethyldecylammonium chloride is a cationic surfactant and biocide. Its molecular

structure, featuring a positively charged nitrogen atom, a benzyl group, two methyl groups, and

a ten-carbon alkyl chain, imparts amphiphilic properties that govern its physical behavior and

solubility.[1][2]
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Property Value Reference(s)

Synonyms

Benzalkonium chloride C10, N-

Benzyl-N,N-dimethyldecan-1-

aminium chloride

[1]

Molecular Formula C₁₉H₃₄ClN [3]

Molecular Weight 311.93 g/mol [3]

Appearance
White to light brown or

yellowish-white powder/solid
[1][3]

Melting Point 50 - 60 °C [3][4][5]

Density ~0.98 g/cm³ [1]

Solubility Profile
The solubility of Benzyldimethyldecylammonium chloride is a critical factor in its application,

influencing its formulation and efficacy. Its amphiphilic nature allows it to be soluble in a range

of solvents.[1][2]
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Solvent
Qualitative
Solubility

Quantitative
Solubility

Reference(s)

Water Soluble, Miscible

Up to 4000 g/L (for

Benzalkonium

chloride mixture)

[1][2][6][7]

Methanol
Soluble, Slightly

Soluble

Data not readily

available
[5][6]

Ethanol Soluble
Data not readily

available
[6]

Chloroform Slightly Soluble
Data not readily

available
[5]

DMSO Slightly Soluble
Data not readily

available
[5]

Hydrocarbons
Considerable

Solubility

Data not readily

available
[2]

The solubility in water is primarily due to the polar quaternary ammonium group, while the long

alkyl chain contributes to its solubility in organic solvents.[2] Temperature can also influence

solubility, with an increase in temperature generally leading to increased solubility.[2]

Experimental Protocols
The determination of the physical and solubility properties of Benzyldimethyldecylammonium
chloride involves standardized analytical methods.

Determination of Melting Point
A common method for determining the melting point of a solid powder like

Benzyldimethyldecylammonium chloride is the capillary tube method.

Apparatus: Melting point apparatus, capillary tubes, thermometer.

Procedure:
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A small, finely powdered sample of the compound is packed into a thin-walled capillary

tube.

The capillary tube is placed in a heating block or oil bath within a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting range.

Determination of Solubility (Gravimetric Method)
This protocol outlines a general procedure for quantitatively determining the solubility of

Benzyldimethyldecylammonium chloride in a given solvent.

Apparatus: Analytical balance, thermostatically controlled shaker or water bath, filtration

apparatus (e.g., syringe filters), volumetric flasks, oven.

Procedure:

An excess amount of Benzyldimethyldecylammonium chloride is added to a known

volume of the solvent in a sealed container.

The mixture is agitated in a thermostatically controlled shaker or water bath at a constant

temperature for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).

After reaching equilibrium, the solution is allowed to stand to allow undissolved solid to

settle.

A known volume of the supernatant is carefully withdrawn using a syringe and filtered

through a membrane filter to remove any undissolved particles.

The filtered solution is collected in a pre-weighed container.

The solvent is evaporated from the container under controlled conditions (e.g., in an oven

at a temperature below the compound's decomposition point).

The container with the dried residue is weighed again.
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The solubility is calculated from the mass of the dissolved solid and the volume of the

solvent used.[8]

Quantification by Titration
As a cationic surfactant, the concentration of Benzyldimethyldecylammonium chloride in a

solution can be determined by titration with an anionic surfactant.[9][10]

Principle: A standard solution of an anionic surfactant, such as sodium lauryl sulfate (SLS), is

titrated against the sample containing the cationic surfactant. The reaction forms an insoluble

complex. The endpoint is detected potentiometrically using a surfactant-sensitive electrode.

[9][10]

Procedure:

A known volume or weight of the sample is dissolved in an appropriate solvent (e.g.,

water).

The solution is placed in a beaker with a stirrer and the electrode.

The standard anionic surfactant solution is added incrementally from a burette.

The potential is recorded after each addition.

The endpoint is determined from the inflection point of the titration curve.

Mandatory Visualizations
The following diagrams illustrate key concepts related to Benzyldimethyldecylammonium
chloride.

Preparation Separation Quantification Calculation

Add excess BDDAC
to known volume of solvent

Equilibrate at constant
temperature with agitation

Allow undissolved
solid to settle Filter supernatant Collect known volume

of filtered solution Evaporate solvent Weigh dried residue Calculate solubility
(mass/volume)
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Experimental Workflow for Solubility Determination.
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Antimicrobial Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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